Cas no 61365-15-9 (L-Aspartic acid, L-asparaginyl-)

L-Aspartic acid, L-asparaginyl- structure
61365-15-9 structure
Product Name:L-Aspartic acid, L-asparaginyl-
CAS No:61365-15-9
MF:C8H13N3O6
MW:247.205322027206
CID:482213
PubChem ID:25145403
Update Time:2025-04-19

L-Aspartic acid, L-asparaginyl- Chemical and Physical Properties

Names and Identifiers

    • L-Aspartic acid, L-asparaginyl-
    • (2S)-2-[[(2S)-2,4-diamino-4-oxobutanoyl]amino]butanedioic acid
    • Asparagine Aspartate dipeptide
    • N-D
    • 61365-15-9
    • L-Asparaginyl-L-Aspartate
    • Asparagine-Aspartate dipeptide
    • Q27140505
    • Asparaginyl-Aspartic acid
    • Asn-Asp
    • Asparaginylaspartic acid
    • ND dipeptide
    • Asparagyl-asparaginsaure
    • Asparaginylaspartate
    • N-D Dipeptide
    • L-asparaginyl-L-aspartic acid
    • CHEBI:73419
    • L-Asn-L-Asp
    • DTXSID90648859
    • Inchi: 1S/C8H13N3O6/c9-3(1-5(10)12)7(15)11-4(8(16)17)2-6(13)14/h3-4H,1-2,9H2,(H2,10,12)(H,11,15)(H,13,14)(H,16,17)/t3-,4-/m0/s1
    • InChI Key: HZYFHQOWCFUSOV-IMJSIDKUSA-N
    • SMILES: O=C([C@H](CC(N)=O)N)N[C@H](C(=O)O)CC(=O)O

Computed Properties

  • Exact Mass: 247.08049
  • Monoisotopic Mass: 247.08043514g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -5.6
  • Topological Polar Surface Area: 173Ų

Experimental Properties

  • PSA: 172.81
  • LogP: -5.73
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.